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Introduction

This technical guide addresses the physical properties of the compound Ethyl 2-methyl-2-
(pyridin-3-YL)propanoate. It is important to note that a comprehensive search of available
scientific literature and chemical databases has revealed a significant lack of experimentally
determined physical property data for this specific molecule. This guide, therefore, serves a
dual purpose: to transparently communicate the current knowledge gap and to provide a robust
framework for the experimental determination of these properties.

To offer a point of reference, this document includes computed physical property data for the
closely related isomer, Ethyl 2-methyl-2-(pyridin-2-yl)propanoate. Furthermore, detailed,
generalized experimental protocols for determining key physical characteristics of novel organic
compounds are provided. These methodologies are intended to guide researchers in the
systematic characterization of Ethyl 2-methyl-2-(pyridin-3-YL)propanoate.
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Data Presentation: A Comparative Look at a
Structural Isomer

While no experimental data is available for Ethyl 2-methyl-2-(pyridin-3-YL)propanoate,
predicted data for its pyridin-2-yl isomer offers some insight into its potential physicochemical
characteristics. The following table summarizes these computed properties.

Computed Value (for Ethyl

Physical Property 2-methyl-2-(pyridin-2- Data Source
yl)propanoate)
Molecular Formula C11H1sNO2 PubChem
Molecular Weight 193.24 g/mol PubChem[1][2]
Exact Mass 193.110278721 Da PubChem[1]
XLogP3 2.1 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor
3 PubChem[1]
Count
Rotatable Bond Count 4 PubChem[1]
Topological Polar Surface Area  39.2 A2 PubChem[1]

It is crucial to reiterate that the data presented in this table is for a structural isomer and should
be used with caution as a predictive tool for the properties of Ethyl 2-methyl-2-(pyridin-3-
YL)propanoate.

Experimental Protocols

The following section outlines standard experimental methodologies for the determination of
key physical properties applicable to a novel organic compound such as Ethyl 2-methyl-2-
(pyridin-3-YL)propanoate.

1. Melting Point Determination
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The melting point is a fundamental physical property that provides an indication of the purity of
a solid compound.

» Methodology: A small, finely powdered sample of the compound is packed into a capillary
tube, which is then placed in a melting point apparatus (e.g., a Mel-Temp apparatus or a
Thiele tube).[3] The apparatus is heated slowly, and the temperature range from the point at
which the first drop of liquid appears to the temperature at which the entire sample is liquid is
recorded as the melting range.[4] For a pure compound, this range is typically narrow (0.5-
1.0°C). An initial rapid determination can be performed to find an approximate melting point,
followed by a slower, more precise measurement.

2. Boiling Point Determination
For liquid compounds, the boiling point is a key characteristic property.

» Methodology: The boiling point can be determined using a small-scale method with a Thiele
tube or a MelTemp apparatus.[5][6] A small amount of the liquid is placed in a small test tube
or vial, and a capillary tube, sealed at one end, is inverted and placed within the liquid.[6][7]
The setup is attached to a thermometer and heated.[6] A stream of bubbles will emerge from
the capillary tube as the liquid is heated above its boiling point.[6] The heat source is then
removed, and the temperature at which the liquid is drawn back into the capillary tube is
recorded as the boiling point.[6]

3. Solubility Assessment

Understanding the solubility of a compound in various solvents is critical for its handling,
formulation, and purification.

o Methodology: A qualitative assessment of solubility can be performed by adding a small,
measured amount of the compound to a test tube containing a specific volume of a solvent
(e.g., water, ethanol, acetone, hexane). The mixture is agitated, and the compound is
observed for dissolution.[8] For quantitative analysis, a saturated solution is prepared, and
the concentration of the dissolved compound is determined using techniques like
spectroscopy or chromatography.[9] The "like dissolves like" principle is a useful guideline,
suggesting that polar compounds are more soluble in polar solvents and non-polar
compounds in non-polar solvents.[10]
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4. Density Measurement
The density of a liquid compound is its mass per unit volume.

» Methodology: For liquids, density can be determined using a pycnometer or a digital density
meter.[11][12] A pycnometer is a flask with a precise, known volume. The pycnometer is
weighed empty, then filled with the liquid and weighed again. The density is calculated by
dividing the mass of the liquid by the volume of the pycnometer.[11] Digital density meters
operate on the principle of an oscillating U-tube, where the frequency of oscillation changes
with the density of the liquid in the tube.[12][13]

5. Refractive Index Determination

The refractive index is a measure of how light propagates through a substance and is a

characteristic property of liquids.

o Methodology: The refractive index is typically measured using a refractometer, such as an
Abbe refractometer.[14] A few drops of the liquid sample are placed on the prism of the
refractometer. Light is passed through the sample, and the angle of refraction is measured.
[14] This measurement is temperature-dependent, so the temperature at which the
measurement is taken should be recorded. More advanced methods may use optical time-
domain reflectometers.[15]

Mandatory Visualization

The following diagram illustrates a generalized workflow for the experimental determination of
the physical properties of a novel organic compound.
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Caption: Workflow for the Determination of Physical Properties.
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Signaling Pathways

A thorough review of the scientific literature did not yield any information regarding the
biological activity or associated signaling pathways for Ethyl 2-methyl-2-(pyridin-3-
YL)propanoate. The characterization of its physical properties is a prerequisite for any future
biological studies.

Conclusion

This technical guide highlights the absence of experimentally determined physical property
data for Ethyl 2-methyl-2-(pyridin-3-YL)propanoate. By providing computed data for a close
structural isomer and detailing robust, standard experimental protocols, this document equips
researchers with the necessary framework to systematically characterize this compound. The
successful determination of these fundamental properties is a critical first step in enabling
further research and development involving this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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